Cas no 94139-16-9 (Sucrose pentamyristate)

• Product Name: Sucrose pentamyristate
• CAS No: 94139-16-9
• MF: C₈₂H₁₅₂O₁₆
• MW: 1394.0747089386
• CID: 817577
• PubChem ID: 44151980
• Update Time: 2025-04-19

Sucrose pentamyristate Chemical and Physical Properties

Names and Identifiers

• Sucrose pentamyristate
• [(2R,3R,4S,5S)-5-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-tetradecanoyloxyoxan-2-yl]oxy-3,4-di(tetradecanoyloxy)-5-(tetradecanoyloxymethyl)oxolan-2-yl]methyl tetradecanoate
• DTXSID20240800
• EINECS 303-032-6
• 94139-16-9

• Inchi： 1S/C82H152O16/c1-6-11-16-21-26-31-36-41-46-51-56-61-71(84)91-67-70-78(94-73(86)63-58-53-48-43-38-33-28-23-18-13-8-3)80(96-75(88)65-60-55-50-45-40-35-30-25-20-15-10-5)82(97-70,68-92-72(85)62-57-52-47-42-37-32-27-22-17-12-7-2)98-81-79(77(90)76(89)69(66-83)93-81)95-74(87)64-59-54-49-44-39-34-29-24-19-14-9-4/h69-70,76-81,83,89-90H,6-68H2,1-5H3/t69-,70-,76-,77+,78-,79-,80+,81-,82+/m1/s1
• InChI Key： BZYKMLANACVTGP-SPSJIOHRSA-N
• SMILES： O1[C@H](COC(CCCCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1393.108
• Monoisotopic Mass: 1393.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 98
• Rotatable Bond Count: 75
• Complexity: 1890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220A^2
• XLogP3: 29.1

Experimental Properties

• Density: 1.04
• Boiling Point: 1106.4°Cat760mmHg
• Flash Point: 255.2°C
• Refractive Index: 1.504